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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals hazard classification for (4-
(Aminomethyl)phenyl)methanol (CAS No: 39895-56-2). It is intended for an audience of
researchers, scientists, and drug development professionals who may handle this compound.
This document details the available toxicological data, outlines the standard experimental
protocols used to determine these classifications, and discusses the potential mechanisms of
toxicity. All quantitative data is summarized in structured tables, and key experimental
workflows are visualized using diagrams.

Introduction

(4-(Aminomethyl)phenyl)methanol, also known as 4-(aminomethyl)benzyl alcohol, is a
chemical intermediate with applications in pharmaceutical synthesis and materials science.
Due to its reactive functional groups—a primary amine and a primary alcohol on a benzene
ring—a thorough understanding of its hazard profile is crucial for safe handling and risk
assessment in a laboratory and industrial setting. This guide synthesizes the current
understanding of its GHS hazard classification.
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GHS Hazard Classification

Based on available data from various chemical suppliers and databases, (4-
(Aminomethyl)phenyl)methanol is classified under the GHS with the following hazard
statements and categories.[1][2][3]

Table 1: GHS Hazard Classification Summary for (4-(Aminomethyl)phenyl)methanol)

Hazard GHS . Hazard
Hazard Class . Signal Word
Category Pictogram Statement
Acute Toxicity, ) H302: Harmful if
Category 4 Warning
Oral swallowed
Acute Toxicity, ) H312: Harmful in
Category 4 Warning ] )
Dermal contact with skin
Acute Toxicity, ) H332: Harmful if
) Category 4 Warning )
Inhalation inhaled

H314: Causes

Skin )
. i severe skin

Corrosion/Irritatio  Category 1B Danger

burns and eye
n

damage
Serious Eye H318: Causes
Damage/Eye Category 1 Danger serious eye
Irritation damage

Note: The GHS pictograms for "Warning" (exclamation mark) and "Danger" (corrosion) are
applicable.

Toxicological Data and Experimental Protocols

The GHS classifications are derived from toxicological studies, which are typically conducted
following standardized protocols, such as those established by the Organisation for Economic
Co-operation and Development (OECD). While specific experimental results for (4-
(Aminomethyl)phenyl)methanol are not publicly available in detail, the following sections
describe the standard methodologies for the assigned hazard categories.
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Acute Toxicity

The classification of (4-(Aminomethyl)phenyl)methanol as harmful by oral, dermal, and
inhalation routes suggests that exposure above certain concentrations can be lethal. These
classifications are typically based on acute toxicity studies in animal models.

Table 2: Acute Toxicity Data (lllustrative based on GHS Category 4 Classification)

Value

Endpoint Species Route GHS Category
(LD50/LC50)
300 - 2000
LD50 Rat Oral
mg/kg
_ 1000 - 2000
LD50 Rat/Rabbit Dermal
mg/kg
Inhalation
LC50 Rat 10-20 mg/L (4h) 4
(Vapours)

Note: The values in this table are representative ranges for GHS Category 4 and are not
specific experimental data for (4-(Aminomethyl)phenyl)methanol.

The Acute Toxic Class Method is a stepwise procedure using a small number of animals to
estimate the acute oral toxicity of a substance.

» Animal Model: Typically, female rats are used.

o Dosing: A starting dose (e.g., 300 mg/kg) is administered to a group of three fasted animals
by oral gavage.

o Observation: Animals are observed for signs of toxicity and mortality over a 14-day period.

o Stepwise Procedure: Depending on the outcome (mortality or survival), the dose is increased
or decreased for the next group of animals. The procedure is stopped when a dose that
causes mortality is identified or when the highest dose level (2000 mg/kg) does not cause
mortality.
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+ Classification: The GHS category is determined based on the dose at which mortality is
observed.

GHS Hazard Identification

(4-(Aminomethyl)phenyl)methanol
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(Skin Corrosion)
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Caption: Logical workflow for GHS hazard classification.

Skin Corrosion/lrritation

The classification of this compound as causing severe skin burns (Category 1B) indicates that it
can cause irreversible damage to the skin. This is a significant hazard requiring stringent safety

precautions.

Table 3: Skin Corrosion Data (lllustrative based on GHS Category 1B Classification)
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Test Method Exposure Time Observation Result GHS Category
In vitro (e.g., ] o

3minto 1 hr Cell Viability < 15% after 1 hr 1B
OECD 431)

) Corrosive effects ] )

In vivo (e.g., ) Irreversible skin

Upto4hr (necrosis) 1B
OECD 404) damage

observed

Note: The values in this table are representative thresholds for GHS Category 1B and are not
specific experimental data for (4-(Aminomethyl)phenyl)methanol.

This in vitro method uses a three-dimensional human skin model to assess the skin corrosion
potential of a chemical.

o Test System: A reconstructed human epidermis model, which mimics the properties of
human skin, is used.

o Application: The test chemical is applied topically to the surface of the skin tissue.

o Exposure: The tissue is exposed to the chemical for specific time points (e.g., 3 minutes and
1 hour).

 Viability Assessment: After exposure, the tissue is rinsed, and cell viability is determined
using a colorimetric assay (e.g., MTT assay).

» Classification: A chemical is classified as corrosive if the cell viability falls below certain
thresholds at the specified time points.

Caption: Experimental workflow for OECD 431 skin corrosion test.

Serious Eye Damage/Eye Irritation

The classification for serious eye damage (Category 1) implies that contact with the eyes can
cause irreversible damage. This is often a consequence of the same properties that lead to
skin corrosion.

Table 4: Serious Eye Damage Data (lllustrative based on GHS Category 1 Classification)
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Test Method

Observation

Result GHS Category

In vitro (e.g., OECD
437 - BCOP)

Corneal opacity and

permeability

Significant changes
leading to 1
classification

In vivo (e.g., OECD
405)

Corneal, iridal, and/or

conjunctival effects

Irreversible eye

damage observed

Note: The information in this table is based on the criteria for GHS Category 1 and does not

represent specific experimental data for (4-(Aminomethyl)phenyl)methanol).

The BCOP test is an in vitro method that uses corneas from bovine eyes to evaluate the

potential of a substance to cause serious eye damage.

o Test System: Corneas are isolated from the eyes of slaughtered cattle and mounted in a

holder.

o Application: The test chemical is applied to the epithelial surface of the cornea.

e Exposure: The cornea is exposed for a defined period (e.g., 10 minutes).

» Measurement: After exposure, two endpoints are measured:

o Opacity: The cloudiness of the cornea is measured using an opacitometer.

o Permeability: The passage of a fluorescent dye through the cornea is measured with a

spectrophotometer.

» Classification: An In Vitro Irritancy Score is calculated from the opacity and permeability

measurements to predict the potential for serious eye damage.

Potential Mechanisms of Toxicity

While specific mechanistic studies on (4-(Aminomethyl)phenyl)methanol are limited, its

chemical structure as a benzylamine derivative provides insights into its potential toxicological

pathways.
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« Corrosivity: The primary amine group makes the molecule basic. Concentrated solutions of
amines can be corrosive to tissues due to their ability to saponify fats, extract membrane
lipids, and denature proteins. This is a likely mechanism for the observed skin and eye
damage. Structurally related compounds like benzylamine are also known to be corrosive
and irritating to the skin and mucous membranes.[4][5][6][7]

« Systemic Toxicity: The "harmful” classification upon ingestion, skin contact, or inhalation
suggests that the molecule can be absorbed into the bloodstream and exert systemic effects.
The metabolic pathways for this compound are not well-documented, but it is plausible that it
undergoes enzymatic degradation in the liver, similar to other benzylamines.

Exposure Route

(4-(Aminomethyl)phenyl)methanol
Exposure

Local Effects Sydtemic Effects

Direct Contact with Absorption
Skin or Eyes (Oral, Dermal, Inhalation)

Tissue Damage
(Protein Denaturation,
Saponification)

Systemic Distribution

Skin Corrosion &

Serious Eye Damage Metabolism (Liver)

Systemic Toxicity
(Harmful)
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Caption: Postulated toxicity pathways for the subject compound.

Conclusion

(4-(Aminomethyl)phenyl)methanol is a hazardous chemical that requires careful handling. Its
GHS classification indicates that it is harmful through multiple routes of exposure and can
cause severe, irreversible damage to the skin and eyes. Professionals working with this
compound should adhere to strict safety protocols, including the use of appropriate personal
protective equipment (gloves, eye protection, and respiratory protection where warranted) and
working in a well-ventilated area. The information presented in this guide, including the likely
experimental basis for its classification, should be used to inform risk assessments and ensure
the safety of all personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b020502?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

